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Compound of Interest

Compound Name: 6-Dimethylaminopurine

Cat. No.: B021663

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount. This document provides a comprehensive guide
to the personal protective equipment (PPE), operational procedures, and disposal plans for 6-
Dimethylaminopurine (6-DMAP), a non-selective protein kinase inhibitor. Adherence to these
guidelines is crucial to ensure laboratory safety and minimize environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

6-Dimethylaminopurine is classified with the following hazards:
e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

To mitigate these risks, the following personal protective equipment is mandatory when
handling 6-Dimethylaminopurine:
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PPE Category

Specific Requirements

Hand Protection

Chemical-resistant gloves (e.qg., Nitrile rubber).

Change gloves immediately if contaminated.

Eye/Face Protection

Chemical safety goggles or a face shield.

Ensure eyewash stations are readily accessible.

[2]

Skin and Body Protection

A lab coat or other protective clothing to prevent

skin contact.

Respiratory Protection

For operations that may generate dust or
aerosols, a NIOSH-approved N95 respirator or
higher is required.[3] Work should be conducted
in a well-ventilated area, preferably a chemical

fume hood.

Operational Plan: From Receipt to Disposal

This section provides a step-by-step guide for the safe handling of 6-Dimethylaminopurine in

a laboratory setting.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

o Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.

e The recommended storage temperature is -20°C.

2. Preparation of Solutions:

» All weighing and solution preparation should be conducted within a certified chemical fume

hood to minimize inhalation exposure.

» 6-Dimethylaminopurine is a solid. To prepare a stock solution, it can be dissolved in
organic solvents like Dimethyl Sulfoxide (DMSQO) and Dimethylformamide (DMF) at
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approximately 30 mg/ml, or in ethanol at about 1 mg/ml. It is also soluble in water at 50
mg/mL.

e When dissolving, purge the solvent of choice with an inert gas.

3. Handling during Experiments:

e Avoid direct contact with the solid powder and its solutions.

o Use appropriate, calibrated equipment for all measurements.

» After handling, wash hands and any exposed skin thoroughly with soap and water.
4. Waste Disposal:

» All waste containing 6-Dimethylaminopurine, including empty containers, contaminated
labware (e.g., pipette tips, tubes), and unused solutions, must be treated as hazardous
chemical waste.

o Segregate waste streams. Do not mix 6-Dimethylaminopurine waste with other
incompatible chemical waste.

o Collect solid waste in a clearly labeled, sealed container.

o Collect liquid waste in a dedicated, leak-proof, and clearly labeled container. The label
should include "Hazardous Waste" and the full chemical name.

e Do not dispose of 6-Dimethylaminopurine down the drain.

» Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for hazardous waste disposal. Follow all local, state, and federal regulations for
hazardous waste disposal.

Emergency Procedures

1. Skin Contact:

e Immediately remove all contaminated clothing.
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Wash the affected area with plenty of soap and water for at least 15 minutes.
If skin irritation occurs, seek medical attention.
. Eye Contact:

Immediately flush the eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.

Remove contact lenses if present and easy to do. Continue rinsing.
Seek immediate medical attention.
. Inhalation:
Move the individual to fresh air.
If breathing is difficult, provide oxygen.
If the individual is not breathing, give artificial respiration.
Seek immediate medical attention.
. Ingestion:
Do NOT induce vomiting.
Rinse the mouth with water.
Seek immediate medical attention.
. Spills:
For minor spills, ensure adequate ventilation and wear appropriate PPE.
Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

Collect the absorbed material and place it in a sealed container for hazardous waste
disposal.
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o For major spills, evacuate the area and contact your institution's EHS department

immediately.
Quantitative Data Summary
Property Value Source
Molecular Weight 163.18 g/mol
Physical State Solid
Melting Point 259-262 °C
Solubility in DMSO ~30 mg/ml
Solubility in DMF ~30 mg/ml
Solubility in Ethanol ~1 mg/mi
Solubility in Water 50 mg/mL

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling 6-Dimethylaminopurine
in a research laboratory, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of 6-Dimethylaminopurine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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